Cas no 499796-88-2 (4-Thiazolecarboxamide, 5-acetyl-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4-Thiazolecarboxamide, 5-acetyl-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 499796-88-2
• MF: C₁₃H₉F₃N₂O₂S
• MW: 314.282972097397
• CID: 1542462
• PubChem ID: 58742263
• Update Time: 2025-04-21

4-Thiazolecarboxamide, 5-acetyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 5-acetyl-2-[4-(trifluoromethyl)phenyl]-
• 5-Acetyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxamide
• DTXSID201185148
• 499796-88-2
• QMWYPCLXFKSCPZ-UHFFFAOYSA-N
• 5-Acetyl-2-[4-(trifluoromethyl)phenyl]-4-thiazolecarboxamide

• Inchi： 1S/C13H9F3N2O2S/c1-6(19)10-9(11(17)20)18-12(21-10)7-2-4-8(5-3-7)13(14,15)16/h2-5H,1H3,(H2,17,20)
• InChI Key： QMWYPCLXFKSCPZ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C(N)=O)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 314.03377
• Monoisotopic Mass: 314.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 73.05